2-chloro-N-(2-cyanoethyl)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-chloro-N-(2-cyanoethyl)-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C13H15ClN2O2/c1-2-18-12-6-4-11(5-7-12)16(9-3-8-15)13(17)10-14/h4-7H,2-3,9-10H2,1H3
• InChI Key: LSZGOLQEGVGVAJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CCC#N)C(=O)CCl
• Molecular Formula: C13H15ClN2O2
• Molecular Weight: 266.72 g/mol

Description

2-Chloro-N-(2-cyanoethyl)-N-(4-ethoxyphenyl)acetamide, also known as 2-CNEPA, is a synthetic compound with a wide variety of applications in the scientific research field. It is a versatile compound that has been used as a reagent for organic synthesis and as a ligand for coordination complexes. 2-CNEPA has also been used to synthesize a variety of compounds, including polymers, dyes, and polymeric materials. Furthermore, 2-CNEPA has been used in various biochemical and physiological studies, as well as in lab experiments.

Scientific Research Applications

Radiosynthesis Applications

The chloroacetanilide herbicide acetochlor, which shares a functional group similarity with the chemical , demonstrates its application in radiosynthesis for the study of its metabolism and mode of action. The process involves reductive dehalogenation with tritium gas to achieve high specific activity, highlighting its utility in tracing and understanding the biochemical pathways of such compounds in biological systems (Latli & Casida, 1995).

Metabolic Studies

Research on chloroacetamide herbicides, including those structurally related to 2-chloro-N-(2-cyanoethyl)-N-(4-ethoxyphenyl)acetamide, has provided insights into their metabolism by human and rat liver microsomes. These studies reveal the metabolic pathways and potential toxicological impacts, demonstrating the importance of understanding the metabolic fate of chemical compounds in different organisms for safety assessment (Coleman et al., 2000).

Herbicide Efficacy and Environmental Behavior

Investigations into the soil reception, activity, and environmental fate of chloroacetamide herbicides, such as acetochlor, provide valuable information on their efficacy as herbicides and their potential environmental impacts. This research is crucial for developing agricultural practices that are both effective and environmentally sustainable (Banks & Robinson, 1986).

Biodegradation Pathways

The study of the cytochrome P450 system's involvement in the N-deethoxymethylation of acetochlor by Rhodococcus sp. Strain T3-1 illuminates the biodegradation pathways of chloroacetanilide herbicides. Understanding these pathways is essential for bioremediation efforts and reducing the environmental persistence of hazardous compounds (Wang et al., 2015).

Water Pollution Potential

Research comparing the potential for water pollution by acetochlor with other chloroacetamide herbicides sheds light on the environmental risks associated with their use. These studies help in assessing the leaching behavior and persistence of such compounds in aquatic environments, informing regulatory and management strategies to protect water quality (Balinova, 1997).